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Compound of Interest

Compound Name: L-Valine ethyl ester hydrochloride

Cat. No.: B554926

For Immediate Release — A comprehensive analysis of the molecular properties of L-Valine
ethyl ester hydrochloride, a critical compound in biochemical and pharmaceutical research,
confirms its molecular weight, supported by a detailed breakdown of its atomic composition.
This guide serves as a technical resource for researchers, scientists, and professionals in drug
development, providing precise data for accurate experimental design and analysis.

L-Valine ethyl ester hydrochloride is an amino acid derivative widely utilized in peptide
synthesis and as a building block in the development of novel therapeutic agents. An exact
understanding of its molecular weight is fundamental for stoichiometric calculations in chemical
reactions, solution preparation, and analytical characterization.

Molecular Composition and Weight

The chemical formula for L-Valine ethyl ester hydrochloride is C7H16CINO2.[1][2][3] The
molecular weight is derived from the sum of the atomic weights of its constituent atoms. Based
on the standard atomic weights provided by the International Union of Pure and Applied
Chemistry (IUPAC), the calculated molecular weight is approximately 181.66 g/mol .[1][4][5]

The following table provides a detailed calculation of the molecular weight of L-Valine ethyl
ester hydrochloride.
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Standard Total

Element Symbol Count Atomic Weight  Contribution (
(g/mol) g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 16 1.008 16.128

Chlorine Cl 1 35.45 35.45

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Total 181.66

Note: Standard atomic weights are based on IUPAC recommendations and may have slight
variations depending on the source.[6]

Structural and Elemental Relationship

The arrangement and contribution of each element to the overall molecular weight can be
visualized as a logical relationship. The central carbon backbone of the valine structure, the
ethyl ester group, and the hydrochloride salt all contribute distinct elements that sum to the final
molecular mass.

Elemental Composition of L-Valine Ethyl Ester Hydrochloride

Carbon (C) Hydrogen (H) Chlorine (CI) Nitrogen (N) Oxygen (O)
7 atoms 16 atoms 1 atom 1 atom 2 atoms
84.077 g/mol 16.128 g/mol 35.45 g/mol 14.007 g/mol 31.998 g/mol
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Caption: Elemental contribution to the total molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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